Cas no 87967-17-7 (Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester)

Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester structure
87967-17-7 structure
Product name:Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester
CAS No:87967-17-7
MF:C24H38ClNO3
MW:424.016426563263
CID:650015
PubChem ID:71411694

Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester
    • hexadecyl 2-(4-chloroanilino)-2-oxoacetate
    • Hexadecyl (4-chloroanilino)(oxo)acetate
    • DTXSID80831293
    • 87967-17-7
    • Inchi: InChI=1S/C24H38ClNO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-29-24(28)23(27)26-22-18-16-21(25)17-19-22/h16-19H,2-15,20H2,1H3,(H,26,27)
    • InChI Key: OYEIPXMGGJFXST-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCOC(=O)C(=O)NC1=CC=C(C=C1)Cl

Computed Properties

  • Exact Mass: 423.2540218g/mol
  • Monoisotopic Mass: 423.2540218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 18
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų
  • XLogP3: 9.5

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